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Compound of Interest

Compound Name:
3-methyl-1H-indazole-6-carboxylic

acid

Cat. No.: B1592559 Get Quote

Comprehensive Safety & Handling Guide: 3-methyl-
1H-indazole-6-carboxylic acid
This guide provides essential safety protocols and handling procedures for 3-methyl-1H-
indazole-6-carboxylic acid (CAS No. 201286-96-6).[1][2] As a specialized heterocyclic

carboxylic acid, this compound is integral to various research and development pipelines,

particularly in medicinal chemistry and materials science. Adherence to rigorous safety

standards is paramount to mitigate risks and ensure a secure laboratory environment. This

document is intended for trained professionals in chemistry and related fields. A thorough risk

assessment should be conducted before commencing any work.

Hazard Assessment: A Data-Driven Approach
A complete, peer-reviewed toxicological profile for 3-methyl-1H-indazole-6-carboxylic acid is

not readily available in the public domain. The Safety Data Sheet (SDS) from suppliers like

Capot Chemical indicates a lack of extensive hazard data.[3] In such instances, a conservative

approach is warranted. We will proceed by evaluating the known information for this compound

and supplementing it with data from structurally analogous indazole derivatives to infer

potential hazards.

Known Information for 3-methyl-1H-indazole-6-carboxylic acid:
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Chemical Formula: C₉H₈N₂O₂[1]

Molecular Weight: 176.17 g/mol [1]

Incompatible Materials: Strong acids, acid chlorides, acid anhydrides, and oxidizing agents.

[3]

Hazardous Decomposition Products: No specific data is available, but combustion will likely

produce carbon and nitrogen oxides.[3]

Inferred Hazards from Structurally Similar Compounds:

Structurally similar compounds, such as 1-methyl-1H-indazole-3-carboxylic acid and other

indazole derivatives, are classified under the Globally Harmonized System (GHS) with the

following potential hazards:

Harmful if swallowed (Acute toxicity, oral)[4][5]

Causes skin irritation[4][5]

Causes serious eye irritation[4][5]

May cause respiratory irritation[4][5]

Given these data, it is prudent to handle 3-methyl-1H-indazole-6-carboxylic acid as a

compound that is potentially harmful if ingested, an irritant to the skin, eyes, and respiratory

tract.

Personal Protective Equipment (PPE): Your Primary
Barrier
The selection of appropriate PPE is the most critical step in mitigating exposure. The following

table outlines the minimum required PPE for handling 3-methyl-1H-indazole-6-carboxylic
acid.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or holes before

use.[6] Double-gloving is

advised when handling larger

quantities or for prolonged

periods.

Eyes
Safety glasses with side

shields or goggles

Provides essential protection

against splashes and airborne

particles.[6]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing or

when handling the powder

outside of a fume hood.[6]

Body Laboratory coat

A standard, flame-resistant lab

coat is required to protect

against skin contact. Ensure it

is fully buttoned.[6]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The type of

respirator (e.g., N95, half-mask

with appropriate cartridges)

should be determined by a

formal risk assessment.[6][7]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational workflow is crucial for minimizing exposure and preventing

contamination.

Engineering Controls and Preparation
Fume Hood: All manipulations of solid 3-methyl-1H-indazole-6-carboxylic acid should be

performed in a certified chemical fume hood to minimize inhalation exposure.[6]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[8]

PPE Inspection: Before entering the work area, verify that all necessary PPE is available, in

good condition, and fits correctly.

Handling the Compound
Don PPE: Wear all required PPE as detailed in the table above before handling the

chemical.

Avoid Dust Formation: Use appropriate tools, such as spatulas, to carefully transfer the solid

material. Avoid any actions that could generate dust.[6]

Weighing: If weighing the powder, do so within the fume hood or in a balance enclosure to

contain any airborne particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent

splashing.

The following diagram illustrates the logical workflow for safely handling this compound.
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Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Inspect All Required PPE

Don Appropriate PPE

Proceed if all checks pass

Handle Solid in Fume Hood

Avoid Dust Generation

Weighing in Containment Slowly Add Solid to Solvent

Clean Work Area

Doff PPE Correctly

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling 3-methyl-1H-indazole-6-carboxylic acid.
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Spill and Disposal Plan
In Case of a Spill

Evacuate: Immediately evacuate the affected area.

Alert: Inform your supervisor and colleagues.

Assess: If the spill is small and you are trained to handle it, proceed with caution. For large

spills, contact your institution's environmental health and safety (EHS) department.

PPE: Wear appropriate PPE, including respiratory protection, before attempting cleanup.

Containment: Carefully sweep up the solid material, avoiding dust generation, and place it

into a sealed, labeled container for disposal.[6]

Waste Disposal
Chemical Waste: All waste containing 3-methyl-1H-indazole-6-carboxylic acid, including

contaminated consumables (e.g., gloves, weighing paper), must be disposed of as

hazardous chemical waste.

Containers: Place waste in a clearly labeled, sealed container.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Consult your institution's EHS department for specific procedures.[4]

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen.

Seek immediate medical attention.[3][4]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Consult a physician if irritation persists.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids, and consult a physician.[3][4]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[3]

Always provide the Safety Data Sheet to the attending medical professional.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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